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Abstract
This technical guide provides a detailed overview of the synthesis of silver lactate from silver

carbonate. Silver lactate is a significant compound in the pharmaceutical and medical fields,

primarily valued for its antimicrobial properties which are leveraged in wound care, medical

device coatings, and as a preservative.[1][2][3] This document outlines the chemical principles,

a detailed experimental protocol, characterization data, and safety considerations for the

synthesis process. The primary synthesis route discussed is the reaction of silver carbonate

with lactic acid, a straightforward and efficient method for producing this valuable silver salt.[4]

[5]

Introduction to Silver Lactate
Silver lactate (CH₃CH(OH)COOAg) is the silver salt of lactic acid.[3] Its utility stems from the

slow release of silver ions (Ag⁺), which exhibit broad-spectrum antimicrobial activity by

inhibiting microbial respiratory pathways, disrupting cell walls, and interfering with DNA

functions.[6][7][8] This makes it a compound of interest for drug development professionals

working on anti-infective therapies and advanced wound care solutions. The synthesis from

silver carbonate is a common and direct method.[5][9]
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Chemical Properties
The reaction between silver carbonate (Ag₂CO₃) and lactic acid (CH₃CH(OH)COOH) is an

acid-base reaction. The lactic acid protonates the carbonate anion, leading to its decomposition

into carbon dioxide and water, with the formation of silver lactate.

Reaction: Ag₂CO₃(s) + 2 CH₃CH(OH)COOH(aq) → 2 CH₃CH(OH)COOAg(aq) + H₂O(l) +

CO₂(g)

Silver carbonate itself is a light-sensitive inorganic salt that is sparingly soluble in water.[10] It

can be prepared by the precipitation reaction between silver nitrate and sodium carbonate.[10]

[11]

Quantitative Data
The physical and chemical properties of the key compounds involved in the synthesis are

summarized below for easy reference.

Table 1: Properties of Reactants and Product
Property Silver Carbonate

Lactic Acid (85%
aq. solution)

Silver Lactate

Chemical Formula Ag₂CO₃ C₃H₆O₃ C₃H₅AgO₃

Molar Mass 275.75 g/mol 90.08 g/mol 196.94 g/mol [1][9]

Appearance
Colorless to yellow

solid[10]

Colorless to yellow

viscous liquid

White to gray

powder/crystals[4][9]

Melting Point 218 °C (decomposes) ~18 °C 120-122 °C[9]

Solubility in Water 0.032 g/L (20 °C) Miscible
Soluble (~1 part in 15

parts water)[9][12]

CAS Number 534-16-7 50-21-5 128-00-7[4]

Key Sensitivities Light-sensitive[10] Hygroscopic Light-sensitive[9][12]
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This section provides a detailed methodology for the synthesis of silver lactate, including the

preparation of the silver carbonate precursor.

Workflow for Silver Lactate Synthesis
The overall process involves the preparation of the silver carbonate reactant, followed by its

reaction with lactic acid, and subsequent purification of the silver lactate product.
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Phase 1: Precursor Synthesis

Phase 2: Silver Lactate Synthesis

Phase 3: Purification
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Caption: Overall workflow for the synthesis of silver lactate.
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Protocol 1: Preparation of Silver Carbonate
Reagent Preparation: Prepare a solution of 1.0 M silver nitrate (AgNO₃) in deionized water

and a separate solution of 0.5 M sodium carbonate (Na₂CO₃) in deionized water.

Precipitation: In a beaker protected from light, slowly add the sodium carbonate solution to

the silver nitrate solution with vigorous stirring. A slight excess of silver nitrate should be

used to ensure complete carbonate precipitation.[11]

2 AgNO₃(aq) + Na₂CO₃(aq) → Ag₂CO₃(s) + 2 NaNO₃(aq)

Isolation: Collect the resulting pale yellow precipitate by vacuum filtration.

Washing: Wash the precipitate thoroughly with several portions of deionized water to remove

residual sodium nitrate, followed by a final wash with ethanol.

Drying: Dry the silver carbonate powder in a vacuum desiccator in the dark. The solid should

be finely ground before use.[11]

Protocol 2: Synthesis and Purification of Silver Lactate
Reaction Setup: In a round-bottom flask wrapped in aluminum foil, create a slurry of freshly

prepared silver carbonate (1.0 eq) in a minimal amount of deionized water.

Addition of Lactic Acid: While stirring, slowly add a stoichiometric amount of lactic acid (2.0

eq, e.g., an 85% aqueous solution) to the slurry. Effervescence (release of CO₂) will be

observed.

Reaction Completion: Gently warm the mixture to 40-50°C and continue stirring until the

evolution of carbon dioxide ceases and most of the silver carbonate has dissolved.

Filtration: Perform a hot filtration of the reaction mixture to remove any unreacted silver

carbonate or impurities.

Recrystallization: Transfer the warm filtrate to a clean, light-protected beaker. Slowly add

ethanol to the solution while stirring until the solution becomes cloudy, inducing

crystallization.[7][12]
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Isolation: Allow the mixture to cool to room temperature and then in an ice bath to maximize

crystal formation. Collect the white to gray crystals of silver lactate by vacuum filtration.

Washing and Drying: Wash the collected crystals with cold ethanol, followed by diethyl ether.

[7][12] Dry the final product under vacuum at a temperature not exceeding 80°C.[7][12] Store

the final product in a dark, tightly sealed container.[9]

Visualization of Key Processes
Diagrams are provided to visualize the chemical reaction and the detailed experimental

workflow.

Chemical Reaction Scheme

Ag₂CO₃ (Silver Carbonate) 2 CH₃CH(OH)COOH (Lactic Acid) +

2 CH₃CH(OH)COOAg (Silver Lactate) H₂O (Water) CO₂ (Carbon Dioxide) + +

Reaction

Click to download full resolution via product page

Caption: The balanced chemical equation for the synthesis.
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Detailed Experimental Workflow
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Caption: Step-by-step experimental procedure workflow.

Safety and Handling
Silver compounds, including silver lactate and silver carbonate, should be handled with care.

Personal Protective Equipment (PPE): Always wear safety goggles, gloves, and a lab coat.

[6] If handling powders, use a dust mask or work in a chemical fume hood to avoid

inhalation.[6]

Light Sensitivity: Both silver carbonate and silver lactate are light-sensitive.[9][10] All

procedures should be carried out in vessels protected from light (e.g., wrapped in foil or

using amber glassware), and the final product must be stored in the dark.[9]

Hazards: Silver lactate is classified as an irritant to the skin, eyes, and respiratory system.

[8] Avoid contact and inhalation.

Disposal: Dispose of silver-containing waste according to institutional and local

environmental regulations. Silver can often be recovered and recycled.

Applications in Research and Development
The synthesized silver lactate is a valuable material for various R&D applications:

Antimicrobial Formulations: Used in the development of topical creams, wound dressings,

and hydrogels for preventing infections in burns and chronic wounds.[1][2]

Medical Device Coatings: Applied to surfaces of catheters and surgical instruments to reduce

the risk of biofilm formation and device-associated infections.[1]

Preservative: Incorporated into cosmetic and personal care products as an effective

antimicrobial preservative.[1][2]

Reagent: Used as a reagent for specific chemical processes, such as the precipitation of uric

acid.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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